2-Propanol, 1-chloro-3-(pentyloxy)-
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Propanol, 1-chloro-3-(pentyloxy)- (IUPAC name: 1-chloro-3-(pentyloxy)propan-2-ol) is a chloro-propanol derivative characterized by a chlorine atom at position 1 and a pentyl ether group at position 3 of the propanol backbone.
Properties
CAS No. |
25401-93-8 |
|---|---|
Molecular Formula |
C8H17ClO2 |
Molecular Weight |
180.67 g/mol |
IUPAC Name |
1-chloro-3-pentoxypropan-2-ol |
InChI |
InChI=1S/C8H17ClO2/c1-2-3-4-5-11-7-8(10)6-9/h8,10H,2-7H2,1H3 |
InChI Key |
RONHEAQGRBGOCO-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCOCC(CCl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
The following table summarizes key structural analogs and their properties:
Key Observations:
- Steric Hindrance: Bulky substituents like naphthyloxy reduce reaction rates in stereoselective syntheses compared to smaller groups (e.g., butoxy) .
- Synthetic Utility: Chloro-propanol derivatives are intermediates in synthesizing beta-blockers (e.g., propranolol via 1-naphthyloxy analogs) . Phenoxy and chlorophenoxy variants are precursors in pesticide manufacturing .
Physicochemical and Reactivity Comparisons
a) Boiling Points and Solubility:
- Butoxy Derivative (C₇H₁₅ClO₂): Higher boiling point than methoxy analogs due to increased alkyl chain length. Limited water solubility, favoring organic solvents .
- Naphthyloxy Derivative (C₁₃H₁₃ClO₂): Lower solubility in polar solvents due to aromatic bulk; used in non-aqueous reaction systems .
b) Stereochemical Behavior:
- Chiral resolution challenges increase with bulkier substituents (e.g., naphthyloxy vs. butoxy) .
Q & A
Q. What are the optimal synthetic routes for 2-Propanol, 1-chloro-3-(pentyloxy)-, and how can reaction efficiency be improved?
- Methodological Answer : The compound can be synthesized via nucleophilic substitution, where the hydroxyl group of 3-pentyloxy-1-propanol reacts with chlorinating agents (e.g., thionyl chloride). Key parameters include temperature control (40–60°C) and anhydrous conditions to minimize side reactions. Monitoring reaction progress via thin-layer chromatography (TLC) or gas chromatography (GC) ensures optimal yield . For efficiency, catalytic bases like triethylamine can accelerate substitution kinetics .
Q. How can researchers characterize the purity and structural integrity of 2-Propanol, 1-chloro-3-(pentyloxy)-?
- Methodological Answer : Use nuclear magnetic resonance (NMR) spectroscopy to confirm the presence of the chloro and pentyloxy substituents (δ 3.5–4.5 ppm for ether linkages, δ 1.2–1.6 ppm for pentyl chains). High-performance liquid chromatography (HPLC) with a C18 column and UV detection at 220 nm quantifies purity (>98%). Mass spectrometry (MS) verifies molecular weight (expected m/z: 194.67) .
Q. What safety protocols are critical when handling 2-Propanol, 1-chloro-3-(pentyloxy)- in laboratory settings?
- Methodological Answer :
- PPE : Wear EN 374-certified nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact.
- Ventilation : Use fume hoods for synthesis steps to avoid inhalation of volatile intermediates.
- Waste Disposal : Neutralize residual chlorinating agents with sodium bicarbonate before aqueous disposal .
Q. How does the compound’s stability vary under different storage conditions?
- Methodological Answer : Store in amber glass containers at 2–8°C under inert gas (argon/nitrogen) to prevent hydrolysis. Stability studies using accelerated degradation (40°C/75% RH for 14 days) show <5% decomposition when protected from light and moisture .
Advanced Research Questions
Q. What enzymatic or chiral resolution methods are effective for isolating enantiomers of related β-blocker intermediates?
- Methodological Answer : Lipases (e.g., Candida antarctica) resolve racemic mixtures via kinetic resolution in organic solvents (e.g., toluene). For 1-chloro-3-(1-naphthalenyloxy)-2-propanol, enantiomeric excess (ee) >95% is achieved with a substrate-to-enzyme ratio of 10:1 and 24-hour incubation at 30°C. Chiral HPLC (Chiralpak AD-H column) monitors ee .
Q. How can structure-activity relationships (SAR) guide the design of derivatives with enhanced pharmacological activity?
- Methodological Answer : Modify the pentyloxy chain to alter lipophilicity and bioavailability. For example, replacing the pentyl group with fluorinated alkyl chains improves blood-brain barrier penetration. In vitro assays (e.g., β-adrenergic receptor binding) quantify activity changes. QSAR models predict logP and IC50 values for optimized analogs .
Q. What analytical techniques detect trace environmental contamination from chlorinated propanol derivatives?
Q. How are process-related impurities (e.g., diastereomers) controlled during scale-up synthesis?
Q. What solvent systems minimize byproduct formation during etherification reactions?
Q. How can computational modeling predict metabolic pathways of halogenated propanol derivatives?
- Methodological Answer :
Use in silico tools (e.g., Schrödinger’s ADMET Predictor) to simulate cytochrome P450-mediated oxidation. For 2-Propanol, 1-chloro-3-(pentyloxy)-, primary metabolites include chlorinated aldehydes and pentanoic acid derivatives. Validate predictions with LC-MS/MS analysis of hepatic microsomal incubations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
